Cas no 2227773-94-4 ((1R)-1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}ethan-1-ol)

• Product Name: (1R)-1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}ethan-1-ol
• CAS No: 2227773-94-4
• MF: C₇H₈N₄O
• MW: 164.164620399475
• CID: 6415406
• PubChem ID: 165611920
• Update Time: 2025-07-16

(1R)-1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}ethan-1-ol
• EN300-1729097
• (1R)-1-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}ethan-1-ol
• 2227773-94-4

• Inchi： 1S/C7H8N4O/c1-4(12)5-2-6-7(8-3-5)10-11-9-6/h2-4,12H,1H3,(H,8,9,10,11)/t4-/m1/s1
• InChI Key： NGBPHNTXQSBIAK-SCSAIBSYSA-N
• SMILES： O[C@H](C)C1C=NC2C(C=1)=NNN=2

Computed Properties

• Exact Mass: 164.06981089g/mol
• Monoisotopic Mass: 164.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 74.7Ų

Additional information on (1R)-1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}ethan-1-ol

Introduction to Compound with CAS No. 2227773-94-4 and Product Name: (1R)-1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}ethan-1-ol

The compound with the CAS number 2227773-94-4 and the product name (1R)-1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}ethan-1-ol represents a significant advancement in the field of chemical and biomedical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse pharmacological properties and potential applications in drug development.

Heterocyclic compounds are known for their structural complexity and functional versatility, making them valuable scaffolds in medicinal chemistry. The specific structure of (1R)-1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}ethan-1-ol incorporates a triazolobipyridine core, which is a privileged scaffold recognized for its ability to interact with biological targets in multiple ways. This core structure is further functionalized with an ethanol side chain, enhancing its potential for further derivatization and optimization.

The significance of this compound lies in its potential as a lead molecule for the development of novel therapeutic agents. Recent studies have highlighted the importance of triazolobipyridine derivatives in modulating various biological pathways. For instance, these compounds have been explored for their anti-inflammatory, anticancer, and antimicrobial properties. The presence of the triazole ring in particular contributes to the compound's ability to engage with enzymes and receptors in a manner that can disrupt pathogenic processes.

In the realm of drug discovery, the stereochemistry of a compound plays a crucial role in determining its efficacy and safety profile. The (1R) configuration specified in the product name indicates a specific stereochemical arrangement that may confer unique pharmacological properties. Stereoisomers of this nature are often studied to understand how spatial orientation influences biological activity. This aspect is particularly relevant in the development of chiral drugs, where the enantiomeric form can significantly impact therapeutic outcomes.

Recent advancements in computational chemistry have enabled more efficient screening and design of heterocyclic compounds like (1R)-1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}ethan-1-ol. Molecular modeling techniques allow researchers to predict how these molecules will interact with biological targets at an atomic level. This has accelerated the process of identifying promising candidates for further experimental validation. The integration of machine learning algorithms has further enhanced this process by enabling rapid virtual screening of large libraries of compounds.

The synthesis of complex heterocyclic molecules such as this one requires meticulous planning and execution. Advanced synthetic methodologies have been developed to construct intricate molecular frameworks efficiently. Techniques such as transition metal-catalyzed reactions and palladium-mediated couplings are commonly employed to build the triazolobipyridine core. The introduction of the ethanol side chain is achieved through selective functionalization strategies that preserve the integrity of the core structure.

The pharmacological evaluation of (1R)-1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}ethan-1-ol involves rigorous testing across multiple models to assess its biological activity. In vitro assays are conducted to evaluate interactions with enzymes and receptors relevant to various diseases. These studies provide initial insights into the compound's mechanism of action. Subsequent in vivo studies are then performed to assess its efficacy and safety profile in animal models.

The potential applications of this compound extend across several therapeutic areas. For example, its structural features make it a candidate for developing inhibitors targeting enzymes involved in inflammatory responses. Such inhibitors could offer novel treatments for conditions like rheumatoid arthritis or inflammatory bowel disease. Additionally, the compound's ability to modulate receptor activity suggests its utility in addressing neurological disorders characterized by aberrant receptor signaling.

The development pipeline for such compounds often involves collaboration between academic researchers and pharmaceutical companies. Preclinical studies are essential before moving into human trials, where safety and efficacy are evaluated in human subjects. Regulatory agencies closely monitor these studies to ensure that only safe and effective drugs reach the market. The journey from discovery to market approval is long and demanding but crucial for bringing new therapies to patients who need them.

Future directions in research may focus on optimizing the structure of (1R)-1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}ethan-1-ol for improved pharmacokinetic properties or enhanced target specificity. Advances in synthetic chemistry may enable the creation of analogs with tailored functionalities that enhance their therapeutic potential. Additionally, exploring new synthetic routes could reduce production costs and improve scalability for industrial applications.

In conclusion, compounds like CAS No. 2227773-94-4 represent a cornerstone of modern drug discovery efforts. Their unique structural features and diverse biological activities make them valuable tools for understanding disease mechanisms and developing new treatments. As research continues to uncover new applications for these molecules, they are poised to play an increasingly important role in addressing unmet medical needs worldwide.